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Compound of Interest

Compound Name: Diethyleneglycol diformate

Cat. No.: B057414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of diethyleneglycol diformate
(DEGDF) as a potential plasticizer for Polyvinyl Chloride (PVC) and other polymers. This

document includes its fundamental properties, proposed benefits, and detailed protocols for its

evaluation.

Introduction to Diethyleneglycol Diformate (DEGDF)
Diethyleneglycol diformate (CAS No: 120570-77-6) is a diester of diethylene glycol and

formic acid.[1][2][3] It is a colorless to light yellow liquid with a boiling point of approximately

209-210°C and a density of around 1.147 g/cm³.[1][2] Its potential as a plasticizer stems from

its molecular structure, which can intersperse between polymer chains, reducing intermolecular

forces and thereby increasing flexibility and workability.

A patent suggests that a plasticizer composition containing diethylene glycol ester compounds

can offer superior tensile strength and elongation in PVC resins, indicating the potential of

DEGDF to enhance the mechanical properties of such polymers.[4]

Potential Applications in Polymer Formulations
DEGDF is explored as a plasticizer for various polymers, most notably PVC. Its compatibility

and efficiency in other polymer systems, such as polyurethanes, are also areas of interest for

research and development. In the context of drug development, DEGDF could be investigated
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as a plasticizer in polymer-based drug delivery systems, where the flexibility and integrity of the

polymer matrix are crucial for controlled release profiles.

Data Presentation: Performance Evaluation of
DEGDF
While specific quantitative data for diethyleneglycol diformate's performance as a plasticizer

is not extensively available in public literature, the following tables are structured to

accommodate experimental results for a comparative evaluation against a standard plasticizer

like Di-octyl Phthalate (DOP).

Table 1: Mechanical Properties of Plasticized PVC

Property Test Method
Unplasticized
PVC

PVC with 40
phr DOP

PVC with 40
phr DEGDF

Tensile Strength

(MPa)
ASTM D882 Insert Data Insert Data Insert Data

Elongation at

Break (%)
ASTM D882 Insert Data Insert Data Insert Data

100% Modulus

(MPa)
ASTM D882 Insert Data Insert Data Insert Data

Shore A

Hardness
ASTM D2240 Insert Data Insert Data Insert Data

Table 2: Thermal Properties of Plasticized PVC

Property Test Method
Unplasticized
PVC

PVC with 40
phr DOP

PVC with 40
phr DEGDF

Glass Transition

Temp. (°C)

ASTM D3418

(DSC)
Insert Data Insert Data Insert Data

Vicat Softening

Point (°C)
ASTM D1525 Insert Data Insert Data Insert Data
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Table 3: Migration Resistance of Plasticizers in PVC

Test Medium Test Method
Weight Loss (%) -
DOP

Weight Loss (%) -
DEGDF

Activated Carbon ISO 176 Insert Data Insert Data

Hexane (24h, 23°C) ASTM D1239 Insert Data Insert Data

Olive Oil (10 days,

40°C)

Commission Reg.

(EU) No 10/2011
Insert Data Insert Data

Experimental Protocols
Detailed methodologies for key experiments are provided below to ensure standardized

evaluation of diethyleneglycol diformate as a plasticizer.

Protocol for Preparation of Plasticized PVC Sheets
Objective: To prepare standardized PVC sheets with varying plasticizer content for subsequent

testing.

Materials:

PVC resin (e.g., K-value 67)

Diethyleneglycol diformate (DEGDF)

Di-octyl phthalate (DOP) - as a standard for comparison

Thermal stabilizer (e.g., Ca/Zn or Ba/Zn stearate)

Lubricant (e.g., stearic acid)

Two-roll mill

Hydraulic press with heating and cooling capabilities

Molding frame
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Procedure:

Compounding:

1. Pre-weigh all components according to the desired formulation (e.g., 100 parts PVC, 40

parts plasticizer, 2 parts stabilizer, 0.5 parts lubricant).

2. Dry blend the PVC resin, stabilizer, and lubricant in a high-speed mixer for 5 minutes.

3. Slowly add the plasticizer (DEGDF or DOP) to the blend while mixing and continue mixing

for another 10 minutes to ensure uniform absorption.

Milling:

1. Preheat the two-roll mill to 160-170°C.

2. Transfer the compounded mixture to the mill and process until a homogeneous sheet is

formed (typically 5-10 minutes).

3. Continuously cut and fold the sheet on the mill to ensure thorough mixing.

Molding:

1. Cut the milled sheet into pieces that fit the molding frame.

2. Place the pieces into a preheated (170-180°C) molding frame between two polished metal

plates.

3. Press the assembly in the hydraulic press at a low pressure for 3-5 minutes to allow the

material to flow and fill the mold.

4. Increase the pressure to 10-15 MPa and maintain for 5 minutes.

5. Cool the mold under pressure to approximately 40°C.

6. Remove the molded sheet and condition at 23 ± 2°C and 50 ± 5% relative humidity for at

least 24 hours before testing.
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Protocol for Evaluation of Mechanical Properties
Objective: To determine the effect of DEGDF on the tensile properties and hardness of PVC.

Apparatus:

Universal Testing Machine (UTM) with appropriate load cell and grips

Shore A Durometer

Die cutter for preparing dumbbell-shaped specimens (as per ASTM D638 Type IV)

Procedure:

Tensile Testing (ASTM D882):

1. Cut at least five dumbbell-shaped specimens from the conditioned PVC sheets.

2. Measure the thickness and width of the narrow section of each specimen.

3. Set the crosshead speed of the UTM to 50 mm/min.

4. Mount a specimen in the grips of the UTM.

5. Start the test and record the load-elongation curve until the specimen breaks.

6. Calculate the tensile strength, elongation at break, and 100% modulus from the recorded

data.

Hardness Testing (ASTM D2240):

1. Stack at least three layers of the conditioned PVC sheet to achieve a minimum thickness

of 6 mm.

2. Press the Shore A durometer indenter firmly and quickly onto the surface of the stacked

sheets.

3. Record the hardness reading within 1 second of firm contact.
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4. Take at least five readings at different positions on the sample and calculate the average.

Protocol for Determination of Glass Transition
Temperature (Tg)
Objective: To measure the effect of DEGDF on the glass transition temperature of PVC using

Differential Scanning Calorimetry (DSC).

Apparatus:

Differential Scanning Calorimeter (DSC)

Procedure (ASTM D3418):

Cut a small sample (5-10 mg) from the conditioned PVC sheet and place it in an aluminum

DSC pan.

Seal the pan and place it in the DSC cell. Place an empty sealed pan in the reference

position.

Heat the sample from room temperature to 200°C at a rate of 10°C/min under a nitrogen

atmosphere to erase the thermal history.

Cool the sample to -50°C at a rate of 10°C/min.

Heat the sample again from -50°C to 200°C at a rate of 10°C/min.

Determine the glass transition temperature (Tg) from the midpoint of the step change in the

heat flow curve of the second heating scan.

Protocol for Assessment of Plasticizer Migration
Objective: To quantify the migration of DEGDF from PVC using the activated carbon and

solvent extraction methods.

4.4.1 Activated Carbon Method (ISO 176):

Apparatus:
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Forced air oven

Analytical balance

Containers with activated carbon

Procedure:

Cut three circular specimens (50 mm diameter) from the conditioned PVC sheet.

Weigh each specimen accurately (W1).

Place each specimen between two layers of activated carbon in a container, ensuring no

direct contact between the specimen and the container walls.

Place the containers in the oven at 70 ± 1°C for 24 hours.

After 24 hours, remove the specimens, carefully brush off any adhering carbon particles, and

reweigh them (W2).

Calculate the percentage weight loss (migration) as: [(W1 - W2) / W1] * 100.

4.4.2 Solvent Extraction Method (ASTM D1239):

Apparatus:

Analytical balance

Glass jars with lids

Constant temperature bath

Procedure:

Cut three specimens (50 x 50 mm) from the conditioned PVC sheet.

Weigh each specimen accurately (W1).

Immerse each specimen in a glass jar containing 200 mL of n-hexane.
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Seal the jars and place them in a constant temperature bath at 23 ± 2°C for 24 hours.

After 24 hours, remove the specimens, gently wipe them with a soft cloth, and allow them to

dry in a desiccator for 4 hours.

Reweigh the specimens (W2).

Calculate the percentage weight loss (extraction) as: [(W1 - W2) / W1] * 100.

Visualizations
The following diagrams illustrate the experimental workflows for evaluating diethyleneglycol
diformate as a plasticizer.

Caption: Workflow for the preparation and evaluation of plasticized PVC sheets.

Caption: Mechanism of plasticization of PVC by Diethyleneglycol Diformate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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